2-[2-(4-Bromophenyl)ethenyl]-1,3-benzoxazin-4-one

• Molecular Formula: C16H10BrNO2
• Molecular Weight: 328.16 g/mol
• IUPAC Name: 2-[2-(4-bromophenyl)ethenyl]-1,3-benzoxazin-4-one
• InChI: InChI=1S/C16H10BrNO2/c17-12-8-5-11(6-9-12)7-10-15-18-16(19)13-3-1-2-4-14(13)20-15/h1-10H
• InChI Key: MIWSMVFRSRGVDM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N=C(O2)C=CC3=CC=C(C=C3)Br

Description

MMV666599 is a compound identified through the open access Malaria Box initiative, which aims to provide researchers with a diverse set of compounds for drug discovery and development. This compound has shown promising activity against various protozoan parasites, including Tritrichomonas foetus .

Chemical Reactions Analysis

MMV666599 undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include potassium permanganate and chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may yield alcohols or amines.

Scientific Research Applications

MMV666599 has several scientific research applications, including:

Chemistry: It serves as a valuable tool for studying reaction mechanisms and developing new synthetic methodologies.

Biology: It is used to investigate the biological pathways and molecular targets involved in protozoan infections.

Medicine: It has potential therapeutic applications for treating protozoan infections, such as those caused by Tritrichomonas foetus.

Industry: It can be used in the development of new drugs and therapeutic agents, as well as in the production of fine chemicals.

Mechanism of Action

The mechanism of action of MMV666599 involves its interaction with specific molecular targets and pathways within protozoan parasites. It is believed to inhibit key enzymes or proteins essential for the survival and replication of the parasites. This inhibition disrupts critical biological processes, leading to the death of the parasites .

Comparison with Similar Compounds

MMV666599 can be compared with other similar compounds, such as those found in the Malaria Box. Similar compounds include:

• MMV665941
• MMV665807
• MMV665830

These compounds share structural similarities and exhibit comparable biological activities. MMV666599 is unique in its specific molecular interactions and potency against certain protozoan parasites .

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